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Compound of Interest

Compound Name: 5-Methylcytosine-d4

Cat. No.: B12388214

An In-depth Technical Guide to 5-Methylcytosine-d4: Chemical Properties and Stability

Introduction

5-Methylcytosine (5-mC) is a critical epigenetic modification of DNA, playing a pivotal role in
regulating gene expression, genomic imprinting, and cellular differentiation.[1][2] Its deuterated
isotopologue, 5-Methylcytosine-d4 (5-mC-d4), is an indispensable tool in biomedical research,
particularly in quantitative mass spectrometry-based studies. The incorporation of stable heavy
isotopes allows 5-mC-d4 to be used as an internal standard for the precise and accurate
measurement of endogenous 5-mC levels in biological samples. This guide provides a
comprehensive overview of the chemical properties, stability, and applications of 5-
Methylcytosine-d4 for researchers, scientists, and drug development professionals.

Chemical Properties

5-Methylcytosine-d4 is the deuterium-labeled form of 5-Methylcytosine.[3] The primary
difference is the substitution of four hydrogen atoms with deuterium, three on the methyl group
and one on the amine group, leading to an increased molecular weight which is essential for its
use in mass spectrometry. The fundamental chemical properties are summarized below.

Table 1: Chemical and Physical Properties of 5-Methylcytosine and 5-Methylcytosine-d4
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. 5-Methylcytosine-
Property 5-Methylcytosine o Data Source

) 6-(amino-d1)-5-
6-amino-5-methyl-1H-
IUPAC Name o (methyl-d3)-1H- [4] (Inferred for d4)
pyrimidin-2-one o
pyrimidin-2-one

CAS Number 554-01-8 1219795-15-9 [3]
Molecular Formula CsH7NsO CsH3DaNsO (Inferred for d4)
Molecular Weight 125.13 g/mol 129.15 g/mol (Calculated for d4)
Melting Point 270 °C Not available

Not available
Solubility 34.5 mg/mL in water (expected to be

similar to 5-mC)

Crystalline )
Appearance o Solid
solid/prisms

Note: Experimental data for the deuterated form (d4) is limited. Properties such as melting point
and solubility are expected to be very similar to the non-deuterated compound.

Stability and Storage

Proper handling and storage are crucial to maintain the integrity of 5-Methylcytosine-d4.

Storage Conditions

For long-term stability, 5-Methylcytosine-d4 should be stored under controlled conditions.
e Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.
e Solid Form: Keep containers tightly closed in a dry, cool, and well-ventilated place.

It is important to avoid repeated freeze-thaw cycles of solutions. If using an aqueous stock
solution, it should be diluted to the working concentration and sterilized by filtration (e.g., with a
0.22 um filter) before use.
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Chemical Stability and Degradation

The stability of 5-Methylcytosine is intrinsically linked to its biological functions and potential for
degradation. The deuterated form is expected to follow the same degradation pathways.

o Oxidative Demethylation: In biological systems, 5-mC is not a permanent mark. It can be
actively demethylated through a series of oxidation steps catalyzed by the Ten-eleven
translocation (TET) family of enzymes. This process converts 5-mC sequentially into 5-
hydroxymethylcytosine (5-hmC), 5-formylcytosine (5-fC), and 5-carboxylcytosine (5-caC).
These oxidized forms are then recognized and excised by enzymes like thymine DNA
glycosylase (TDG) as part of the base excision repair (BER) pathway, ultimately replacing
the modified cytosine with an unmodified one.

o Photochemical Degradation: Exposure to ultraviolet (UV) light can induce chemical changes
in 5-mC. This includes deamination to form thymine and oxidation of the methyl group to
generate 5-(hydroxymethyl)cytosine.

e Hydrolytic Deamination: 5-mC can undergo spontaneous hydrolytic deamination to form
thymine, a common transition mutation in many cancers.

Biological Pathways and Experimental Workflows
Active DNA Demethylation Pathway

The primary biological pathway involving 5-methylcytosine is its role in the epigenetic cycle of
DNA methylation and demethylation. The TET-mediated oxidation pathway is a key process for
active DNA demethylation in mammals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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